Cas no 709674-72-6 (1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-
• CAS No: 709674-72-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 557859
• PubChem ID: 45096374
• Update Time: 2025-04-19

1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-
• 1H-Pyrazole-1-ethanol,5-methyl-3-(1-methylethyl)-(9CI)

• Inchi： 1S/C9H16N2O/c1-7(2)9-6-8(3)11(10-9)4-5-12/h6-7,12H,4-5H2,1-3H3
• InChI Key： QGSAHDBLDLXIFE-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1

Experimental Properties

• PSA: 38.05